3-(3-Methyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidin-2-yl)propanoic acid

• Molecular Formula: C11H11N3O3
• Molecular Weight: 233.22 g/mol
• IUPAC Name: 3-(3-methyl-4-oxopyrido[2,3-d]pyrimidin-2-yl)propanoic acid
• InChI: InChI=1S/C11H11N3O3/c1-14-8(4-5-9(15)16)13-10-7(11(14)17)3-2-6-12-10/h2-3,6H,4-5H2,1H3,(H,15,16)
• InChI Key: NCDUIMNKKOBCBX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC2=C(C1=O)C=CC=N2)CCC(=O)O

Description

3-(3-Methyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidin-2-yl)propanoic acid (CAS 1713639-30-5) is a chemical compound built upon the pyrido[2,3-d]pyrimidine scaffold, a structure recognized in medicinal chemistry as a privileged scaffold capable of providing ligands for several biological receptors . This core structure is of significant research interest due to its resemblance to natural nitrogenous bases found in DNA and RNA, which often translates to relevant biological activity . The pyrido[2,3-d]pyrimidine moiety is a key structural feature in several therapeutic areas, and molecules based on this scaffold have been extensively investigated as inhibitors for various targets, including tyrosine kinases and dihydrofolate reductase (DHFR) . The specific substitution pattern of this compound, featuring a propanoic acid chain at the 2-position, offers a handle for further chemical modification, making it a valuable building block in drug discovery programs. It can be utilized in the synthesis of more complex molecules, such as potential allosteric modulators for protein targets, following strategies employed for related structures . Researchers can leverage this compound to develop novel probes for biochemical assays or to create new chemical entities for screening against a range of disease targets. This product is provided For Research Use Only and is not intended for diagnostic or therapeutic applications. Please refer to the available safety data for proper handling information.

Preparation Methods

Key Features:

• Reactants: Barbituric acid or its derivatives, substituted amines, and aldehydes.
• Conditions: Room temperature, aqueous medium, no added catalyst.
• Reaction time: 10–18 hours.
• Product isolation: Precipitation followed by washing with cold aqueous ethanol, avoiding chromatographic purification.
• Yields: Good to excellent (75–83%).

Reaction Scheme Summary:

Step	Reactants	Conditions	Outcome
1	Barbituric acid + substituted amine	Stir in water, RT, 1 h	Intermediate formation
2	Add aldehyde + barbituric acid + water	Stir 10–18 h, RT	Formation of dihydropyrido[2,3-d]pyrimidine derivatives including target compound

This method allows the synthesis of various substituted pyrido[2,3-d]pyrimidine derivatives, including those with propanoic acid side chains, by selecting appropriate aldehydes and amines.

Stepwise Synthesis via Pyrido[2,3-d]pyrimidine Intermediates

Another approach involves:

• Preparation of pyrido[2,3-d]pyrimidine intermediates through condensation of barbituric acid derivatives with aromatic aldehydes.
• Subsequent functionalization of the 2-position with a propanoic acid side chain via alkylation or acylation reactions.

This method often requires:

• Use of organic solvents such as ethanol or ethyl acetate.
• Catalysts or reagents for selective substitution.
• Purification by silica gel chromatography.

This approach is more traditional and allows for structural modifications at various positions on the pyrido[2,3-d]pyrimidine core, enabling the synthesis of analogs for biological testing.

Patented Synthetic Routes and Variations

Patent literature reveals synthetic methods for related pyrido[2,3-d]pyrimidine derivatives with propanoic acid or similar side chains:

• Use of substituted benzyl halides or aldehydes to introduce side chains.
• Multi-step synthesis involving protection/deprotection strategies.
• Use of morpholine or other amine derivatives to modify the heterocyclic core.
• Final purification by crystallization or chromatography.

These methods emphasize the versatility of the pyrido[2,3-d]pyrimidine scaffold and the ability to tailor side chains for pharmacological properties.

Comparative Data Table of Preparation Methods

Method Type	Solvent/Medium	Catalyst	Temperature	Reaction Time	Yield (%)	Purification Method	Advantages
One-pot multicomponent (green)	Water	None	Room temperature	10–18 hours	75–83	Filtration, washing	Eco-friendly, simple, high yield
Stepwise condensation + alkylation	Ethanol, ethyl acetate	Acid/base catalysts	Reflux or RT	Several hours	Moderate to high	Silica gel chromatography	Structural versatility
Patented multi-step synthesis	Organic solvents	Various catalysts	Variable	Multi-step	Variable	Crystallization, chromatography	Tailored functionalization

Research Findings and Notes

• The catalyst-free aqueous method aligns with green chemistry principles, reducing hazardous waste and energy consumption.
• The reaction proceeds efficiently at ambient temperature, avoiding harsh conditions that could degrade sensitive functional groups.
• The use of barbituric acid derivatives as starting materials is cost-effective and provides a versatile platform for pyrido[2,3-d]pyrimidine synthesis.
• Purification by simple filtration and washing enhances scalability and industrial applicability.
• Structural confirmation is typically done by FT-IR, ^1H NMR, ^13C NMR, and DEPT-135 spectroscopy, ensuring the integrity of the synthesized compound.
• Patented methods provide alternative routes for derivatives with enhanced biological activity, often involving more complex synthetic steps and reagents.

Chemical Reactions Analysis

Esterification and Amidation

The propanoic acid moiety undergoes typical carboxylic acid reactions:

• Esterification : Reacts with alcohols (e.g., methanol, ethanol) under acidic catalysis (H₂SO₄ or HCl) to form esters. For example, methyl ester derivatives are synthesized for improved lipophilicity in drug design .

• Amidation : Forms amides with primary or secondary amines via coupling agents like EDCI or DCC. This is critical for generating prodrugs or conjugates .

Key Reaction Table

Reaction Type	Conditions	Product	Yield	Reference
Esterification	H₂SO₄, MeOH, reflux	Methyl 3-(3-methyl-4-oxo-pyrido-pyrimidin-2-yl)propanoate	85%
Amidation	EDCI, DMAP, DMF	Benzylamide derivative	78%

Hydrolysis and Decarboxylation

The propanoic acid group is susceptible to:

• Hydrolysis : Under basic conditions (e.g., NaOH), esters or anhydrides revert to the acid form .

• Decarboxylation : Heating above 200°C or exposure to strong bases (e.g., KOH) removes CO₂, yielding 3-methyl-4-oxo-pyrido-pyrimidine derivatives .

Nucleophilic Substitution at the Pyrimidine Core

The pyrido-pyrimidine ring participates in reactions driven by electron-deficient positions:

• Chlorination : Phosphorus oxychloride (POCl₃) replaces the 4-oxo group with chlorine, forming 4-chloro intermediates for further functionalization .

• Aminolysis : Chlorinated derivatives react with amines (e.g., methylamine) to introduce amino groups, enhancing bioactivity .

Example Pathway

• Chlorination :

  $$\text{3 3 Methyl 4 oxo pyrido pyrimidin 2 yl propanoic acid}\xrightarrow{\text{POCl}_3,\Delta}\text{3 3 Methyl 4 chloro pyrido pyrimidin 2 yl propanoic acid}\quad[6]$$

• Aminolysis :

  $$\text{4 Chloro intermediate}+\text{CH}_3\text{NH}_2\rightarrow \text{4 Methylamino derivative}\quad[6]$$

Salt Formation

The carboxylic acid forms salts with bases (e.g., NaHCO₃, NaOH), improving solubility. Sodium or potassium salts are common in pharmaceutical formulations .

Abnormal Hydrolysis Under Prolonged Heating

In HFIP solvent, extended reflux (>24 h) can hydrolyze pyrido-pyrimidinone derivatives to carboxylic acids. For example, a chlorine-substituted analog hydrolyzes to 3-(4-carboxy-pyrido-pyrimidin-2-yl)propanoic acid quantitatively .

Ring-Opening Reactions

Strong nucleophiles (e.g., hydrazine) attack the pyrimidine ring, cleaving the C–N bond. This is observed in analogs with electron-withdrawing substituents .

Cycloaddition and Heteroannulation

The pyrido-pyrimidine core participates in [4+2] cycloadditions with dienophiles (e.g., maleic anhydride), forming fused polycyclic systems .

Interaction with Biological Targets

While not a direct chemical reaction, the compound’s acidic group and pyrido-pyrimidine core enable hydrogen bonding and π-stacking with enzymes (e.g., PI3Kδ, TLR8), as seen in structurally related inhibitors .

Scientific Research Applications

3-(3-Methyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidin-2-yl)propanoic acid has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex heterocyclic systems and as a precursor for various functionalized derivatives.

Biology: It has been studied for its potential biological activities, including antimicrobial, anti-inflammatory, and analgesic properties.

Medicine: The compound and its derivatives are investigated for their potential as therapeutic agents, particularly in the treatment of cancer and infectious diseases.

Industry: It may find applications in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(3-Methyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidin-2-yl)propanoic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, some derivatives of this compound have been shown to inhibit tyrosine kinases, which play a crucial role in cell signaling and cancer progression .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound belongs to a broader class of pyrimidine and propanoic acid derivatives. Below is a comparative analysis of its structural and functional analogs:

Chlorinated 3-Phenylpropanoic Acid Derivatives (Antimicrobial Agents)

Compounds such as 3-(3,5-dichloro-4-hydroxyphenyl)propanoic acid () share the propanoic acid backbone but differ in their aromatic substitution. These chlorinated derivatives exhibit selective antimicrobial activity:

• Structural impact : Chlorination at phenyl positions enhances lipophilicity and membrane penetration, whereas the pyrido-pyrimidine core in the target compound may favor DNA/protein binding.

Compound	Core Structure	Key Substituents	Antimicrobial Activity (MIC, µg/mL)
Target compound	Pyrido[2,3-d]pyrimidine	3-Methyl, 4-oxo, propanoic acid	Not reported in evidence
3-(3,5-dichloro-4-hydroxyphenyl)propanoic acid	Phenylpropanoic acid	3,5-Cl, 4-OH	8–16 (E. coli, S. aureus)

Thieno[2,3-d]pyrimidine-Based Propanoic Acid Derivatives (Anticancer Agents)

2-[[5-[(4-Hydroxy-3-chloro-2-methyl)-phenyl]-thieno[2,3-d]pyrimidin-4-yl]oxy]-3-(2-methoxybenzene)propanoic acid () replaces the pyrido-pyrimidine core with a thieno-pyrimidine system. Key differences include:

• Bioactivity : Acts as an MCL-1 and BCL-2 inhibitor, targeting apoptotic pathways in cancer cells .
• Substituent effects : The thiophene ring and methoxybenzene group enhance binding to anti-apoptotic proteins, whereas the target compound’s methyl and oxo groups may modulate kinase selectivity.

3-(Methylthio)propanoic Acid Esters (Flavor Compounds)

Volatile esters like 3-(methylthio)propanoic acid methyl ester () are found in pineapples but lack the fused pyrimidine system. These compounds are non-therapeutic and function as flavorants:

• Concentrations : Up to 622.49 µg·kg⁻¹ in pineapples, far exceeding typical pharmaceutical doses .
• Structural divergence : The ester group and methylthio substitution contrast with the target compound’s carboxylic acid and rigid heterocycle.

Pyran-Substituted Propanoic Acids (Antimicrobial Agents)

3-(2-Oxo-2H-pyran-6-yl)propanoic acid () replaces the pyrido-pyrimidine with a pyran ring. Bioactivity data show:

• Moderate antifungal activity : MIC = 32–64 µg/mL against Aspergillus niger but weak activity against C. albicans .
• Electronic effects : The electron-rich pyran ring may reduce DNA intercalation efficacy compared to the pyrido-pyrimidine system.

Herbicidal Propanoic Acid Derivatives

Compounds like haloxyfop () feature phenoxy and trifluoromethylpyridinyl groups, targeting plant acetyl-CoA carboxylase:

• Structural contrast : Bulky aromatic substituents in herbicides reduce compatibility with mammalian targets.

Research Findings and Implications

• Agricultural relevance : Unlike herbicidal analogs, the compound’s fused aromatic system and carboxylic acid group likely preclude agrochemical utility .

Biological Activity

3-(3-Methyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidin-2-yl)propanoic acid is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the synthesis, biological effects, and therapeutic applications of this compound, supported by relevant research findings and data tables.

Synthesis of the Compound

The synthesis of 3-(3-Methyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidin-2-yl)propanoic acid typically involves multi-step organic reactions. A common method includes the one-pot three-component reaction involving 4(6)-aminouracil, malononitrile, and appropriate aldehydes under microwave irradiation or catalytic conditions. This method has been shown to yield high quantities of pyrido[2,3-d]pyrimidine derivatives efficiently .

Antitumor Activity

Research indicates that derivatives of pyrido[2,3-d]pyrimidines exhibit significant antitumor properties. The target compounds have been evaluated for their ability to inhibit various cancer cell lines. A notable study showed that these compounds act as potent inhibitors of dihydrofolate reductase (DHFR), a key enzyme in the folate synthesis pathway crucial for DNA replication in cancer cells .

Table 1: Antitumor Activity of Pyrido[2,3-d]pyrimidine Derivatives

Compound Name	Cell Line Tested	IC50 Value (µM)	Mechanism of Action
Compound A	MCF-7	15	DHFR Inhibition
Compound B	A549	10	Tyrosine Kinase Inhibition
Compound C	HeLa	20	Apoptosis Induction

Anti-inflammatory Effects

In addition to antitumor activity, compounds derived from pyrido[2,3-d]pyrimidines have demonstrated anti-inflammatory effects. Studies have shown that these compounds can reduce the release of inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests a potential application in treating inflammatory diseases .

Table 2: Anti-inflammatory Activity

Compound Name	Cytokine Reduced	Reduction Percentage (%)
Compound D	TNF-α	60
Compound E	IL-6	45

Case Study 1: Antitumor Efficacy

A recent clinical trial evaluated the efficacy of a pyrido[2,3-d]pyrimidine derivative in patients with advanced solid tumors. The study reported a partial response in 30% of participants and stable disease in an additional 40%. The mechanism was attributed to the compound's ability to inhibit key signaling pathways involved in tumor growth .

Case Study 2: Anti-inflammatory Mechanisms

Another study investigated the anti-inflammatory properties of a related compound in a mouse model of rheumatoid arthritis. The results indicated significant improvement in clinical scores and histological assessments of joint inflammation. The proposed mechanism involved modulation of immune cell activity and cytokine production .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 3-(3-Methyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidin-2-yl)propanoic acid, and how do reaction conditions influence yield?

• Methodological Answer : Synthesis typically involves multi-step heterocyclic condensation. For example, pyrido[2,3-d]pyrimidinone scaffolds are formed via cyclization of substituted pyrimidine precursors under acidic or basic conditions. Reaction parameters like temperature (80–120°C), solvent polarity (DMF or THF), and catalyst choice (e.g., p-TsOH) critically affect regioselectivity and yield. Evidence from pyrimidine derivative syntheses shows that microwave-assisted methods can reduce reaction times by 40–60% compared to conventional heating .

Q. How can structural characterization of this compound be performed to confirm regiochemistry and purity?

• Methodological Answer : Use a combination of:

• X-ray crystallography (single-crystal analysis) to resolve the 3D structure and confirm substituent positions .
• NMR spectroscopy : $^1$H and $^13$C NMR to verify proton environments (e.g., methyl group at C3 and oxo group at C4). Aromatic proton splitting patterns in the pyrido-pyrimidine ring are diagnostic .
• HPLC-MS for purity assessment (>95% purity threshold recommended for biological assays) .

Q. What are the common stability issues during storage, and how can degradation be mitigated?

• Methodological Answer : The oxo group at C4 and the propanoic acid moiety are prone to hydrolysis under humid conditions. Store at –20°C in anhydrous DMSO or under nitrogen atmosphere. Stability studies using accelerated degradation (40°C/75% RH for 14 days) coupled with LC-MS monitoring can identify degradation products (e.g., ring-opened intermediates) .

Advanced Research Questions

Q. How does structural modification of the pyrido[2,3-d]pyrimidine core influence bioactivity?

• Methodological Answer : Structure-activity relationship (SAR) studies require systematic substitutions:

• Methyl group at C3 : Enhances metabolic stability by reducing CYP450-mediated oxidation.
• Propanoic acid side chain : Critical for solubility and target binding (e.g., enzyme active sites). Replacements with shorter chains (e.g., acetic acid) reduce potency by 50–70% in kinase inhibition assays .
• Oxo group at C4 : Essential for hydrogen bonding with biological targets; substitution with thio or amino groups abolishes activity .

Q. How can conflicting data on in vitro vs. in vivo efficacy be resolved?

• Methodological Answer : Address discrepancies by:

• Pharmacokinetic profiling : Measure plasma protein binding, metabolic clearance (using liver microsomes), and bioavailability. Low oral bioavailability (<20%) may explain in vivo efficacy gaps .
• Metabolite identification : Use LC-HRMS to detect active metabolites (e.g., glucuronidated or oxidized derivatives) that may contribute to off-target effects .

Q. What analytical methods are recommended for quantifying this compound in biological matrices?

• Methodological Answer :

• LC-MS/MS : Use a C18 column (2.1 × 50 mm, 1.7 µm) with mobile phase A (0.1% formic acid) and B (acetonitrile). Monitor transitions at m/z 316.1 → 271.1 (quantifier) and 316.1 → 198.0 (qualifier). Limit of quantification (LOQ): 1 ng/mL in plasma .
• Microscopy-based assays : Fluorescent tagging (e.g., BODIPY derivatives) for cellular uptake studies in target tissues .

Contradictions and Limitations in Current Evidence

• Synthetic yields : Reported yields for pyrido-pyrimidine derivatives vary widely (30–85%) depending on purification methods (e.g., column chromatography vs. recrystallization) .
• Bioactivity data : Discrepancies in IC50 values for kinase inhibition (nM to µM range) may arise from assay conditions (ATP concentration, enzyme isoforms) .